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Introduction: The Role of Dimyristyl
Peroxydicarbonate in Modern PVC Synthesis

Polyvinyl chloride (PVC) is a cornerstone of the modern materials industry, with approximately
80% of its global production reliant on the suspension polymerization process.[1][2][3] The
choice of initiator is a critical determinant of both the reaction kinetics and the final properties of
the PVC resin. Dimyristyl peroxydicarbonate (MYPC), also known by trade names such as
Perkadox 26 and PEROXAN C126, has emerged as a key initiator for the polymerization of
vinyl chloride monomer (VCM).[4][5][6]

This organic peroxide is a white, waxy solid or flake, insoluble in water but soluble in non-polar
organic solvents.[7] Its utility stems from its thermal instability; it decomposes at relatively low
temperatures to generate the free radicals necessary to initiate polymerization.[5][7] This
characteristic allows for controlled polymerization, yielding desirable molecular weight
distributions and polymer properties.[7] MYPC is often employed in a temperature range of
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40°C to 65°C. It can be used as a standalone initiator or in combination with other peroxides to
optimize the polymerization rate and reactor efficiency.[5][8]

This document provides a comprehensive guide for researchers and chemical engineers on the
application of MYPC in the suspension polymerization of vinyl chloride. It details the underlying
reaction mechanism, a step-by-step experimental protocol, and critical safety considerations.

Mechanism of Action: Free Radical Generation and
Polymerization Initiation

The suspension polymerization of vinyl chloride is a free-radical process occurring in VCM
droplets suspended in water.[3][9][10] The process can be broken down into several key
stages, initiated by the thermal decomposition of MYPC.

e Initiation: The process begins with the thermal decomposition of dimyristyl
peroxydicarbonate. The relatively weak oxygen-oxygen bond in the peroxide group breaks,
generating two myristyloxycarboxy radicals. These radicals can then undergo
decarboxylation to form myristyl radicals. These highly reactive radicals then attack the
double bond of a vinyl chloride monomer, initiating the polymer chain.

e Propagation: The newly formed radical adds to successive vinyl chloride monomers in a
head-to-tail fashion, rapidly increasing the chain length.[11] As the polymer chain grows, it
becomes insoluble in the vinyl chloride monomer and precipitates within the monomer
droplet, forming primary particles.[11][12]

o Chain Transfer: The growth of a polymer chain can be terminated by the transfer of a radical
to another molecule, such as a monomer, solvent, or a deliberately added chain transfer
agent. This results in the termination of one chain and the initiation of another.[13]

o Termination: The polymerization of a chain is ultimately terminated by the combination or
disproportionation of two growing radical chains.[1]

The following diagram illustrates the initiation phase of the polymerization process.
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Caption: Initiation of VCM polymerization by MYPC.

Experimental Protocol: Laboratory-Scale
Suspension Polymerization of Vinyl Chloride
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This protocol outlines a procedure for the suspension polymerization of vinyl chloride in a 2-liter

laboratory reactor.

Materials:
Material Grade Supplier Notes
Vinyl Chloride Polymerization Grade Major Chemical Inhibitor-free is
Monomer (VCM) (299.9%) Supplier preferred.
Dimyristyl Store under

Peroxydicarbonate
(MYPC)

Initiator Grade (e.g.,
Perkadox 26)

Nouryon or equivalent

refrigerated

conditions.[14]

Polyvinyl Alcohol
(PVA)

Hydrolysis level 70-
80%

Chemical Supplier

Primary suspending
agent.[15]

Deionized Water

High Purity

In-house or purchased

Oxygen-free is

preferred.

Nitrogen

High Purity (=99.99%)

Gas Supplier

For inerting the

reactor.

Equipment:

o 2-liter jacketed glass or stainless steel pressure reactor equipped with:

o Variable speed agitator (e.g., pitched-blade turbine)

o

o

[¢]

Condenser

[¢]

Thermocouple and temperature controller
Pressure transducer and relief valve

Charging ports for liquids and gases

o Circulating bath for temperature control of the reactor jacket.

e Vacuum pump.
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e Scale for accurate weighing of reactants.
Procedure:
» Reactor Preparation:
o Thoroughly clean and dry the reactor.
o Assemble the reactor and ensure all seals are secure.

o Purge the reactor with nitrogen for at least 30 minutes to remove all oxygen. A
vacuum/nitrogen purge cycle is recommended.

e Preparation of the Aqueous Phase:

o In a separate beaker, dissolve the polyvinyl alcohol (PVA) in deionized water to create the
desired concentration (typically 0.1-0.5 wt% based on water). Gentle heating and stirring
may be required to fully dissolve the PVA.

o De-aerate the aqueous solution by bubbling nitrogen through it for 20-30 minutes.
e Charging the Reactor:
o Charge the prepared aqueous PVA solution into the sealed reactor.
o Begin agitation at a controlled speed (e.g., 300-500 rpm) to ensure proper dispersion.[12]

o Accurately weigh the required amount of MYPC (typically 0.03-0.1 wt% based on VCM)
and dissolve it in a small amount of VCM.

o Charge the liquified vinyl chloride monomer into the reactor. The typical ratio of VCM to
water is around 1:2 by weight.

o Add the MYPC/VCM solution to the reactor.

e Polymerization:
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o Seal the reactor and begin heating the jacket to the desired polymerization temperature
(e.g., 55-65°C).

o Monitor the internal temperature and pressure of the reactor. The polymerization is
exothermic, so cooling will be required to maintain a constant temperature.[3][10]

o The pressure will initially rise as the reactor heats up and then begin to drop as the denser
PVC is formed from the VCM.[3]

o Continue the polymerization until the desired conversion is reached, typically indicated by
a specific pressure drop (e.g., a 2-3 bar drop from the peak pressure). This usually
corresponds to a conversion of 80-90%.[10]

e Post-Polymerization and Work-up:
o Once the target pressure drop is achieved, cool the reactor to room temperature.
o Vent any unreacted VCM through a proper scrubbing and disposal system.
o Discharge the resulting PVC slurry from the reactor.
o Filter the slurry to separate the PVC beads from the water.
o Wash the PVC beads with deionized water to remove any residual suspending agent.

o Dry the PVC resin in a vacuum oven at a low temperature (e.g., 50-60°C) until a constant
weight is achieved.

Quantitative Data and Expected Outcomes

The following table summarizes key parameters and their expected influence on the final PVC
properties.
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Parameter

Typical Range

Effect of Increase

MYPC Concentration

0.03 - 0.1 wt% (based on
VCM)

Decreases molecular weight,

increases reaction rate.[16]

Polymerization Temperature

55-65°C

Decreases molecular weight,

increases reaction rate.[16]

o Can influence patrticle size and
Agitation Speed 300 - 600 rpm

porosity.[12]

) Affects particle size and
Suspending Agent Conc. 0.1 - 0.5 wt% (based on water)

stability of the suspension.[15]

Dependent on temperature
Expected K-Value 60 - 70

and other conditions.

) ) Influenced by agitation and
Particle Size 100 - 180 pum

suspending agent system.[3]

Trustworthiness: A Self-Validating Protocol

The reliability of any polymerization protocol hinges on its ability to produce consistent results.
This protocol is designed as a self-validating system through several key principles:

Inert Atmosphere: The initial and thorough purging of the reactor with nitrogen is crucial.
Oxygen acts as a radical scavenger and can inhibit or retard the polymerization, leading to
inconsistent induction periods and lower molecular weights. By ensuring an oxygen-free
environment, the initiation by MYPC becomes predictable and reproducible.

Controlled Thermal Decomposition: The effectiveness of MYPC is directly tied to its thermal
decomposition rate.[17] By precisely controlling the reaction temperature using a jacketed
reactor and a circulating bath, the rate of free radical generation is kept constant, leading to
a predictable polymerization rate and a narrower molecular weight distribution in the final
polymer.

Stable Suspension: The use of polyvinyl alcohol as a suspending agent is critical for
preventing the coalescence of VCM droplets.[18] A stable suspension ensures that the
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polymerization occurs within discrete droplets, leading to the formation of uniform, spherical
PVC beads. The agitation speed is also a key parameter in maintaining this stability.[12]

e Monitoring Conversion: Tracking the pressure drop within the reactor provides a real-time,
non-invasive method for monitoring the progress of the polymerization.[3] Since PVC is
denser than VCM, the consumption of the monomer leads to a predictable decrease in
pressure, allowing for the reaction to be stopped at a consistent level of conversion. This is
vital for achieving the desired final properties of the resin.

Safety and Handling of Dimyristyl
Peroxydicarbonate

Organic peroxides are thermally unstable and require careful handling to mitigate risks of fire
and explosion.[19][20][21]

o Storage: MYPC must be stored in a cool, well-ventilated area, away from heat sources and
direct sunlight.[14][22][23] The recommended maximum storage temperature is typically
below 15-20°C to ensure both safety and product quality.[14][23] It has a Self-Accelerating
Decomposition Temperature (SADT) of approximately 35°C, above which a dangerous
exothermic decomposition can occur.[14][23]

o Handling: Always wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.[19][22] Avoid friction, shock, and contamination with
incompatible materials such as acids, bases, and heavy metals, which can catalyze
decomposition.[20][21][22][23] Use only clean tools and equipment.[22]

» Spills and Disposal: In case of a spill, do not use acidic absorbents.[21] Follow the
procedures outlined in the Safety Data Sheet (SDS). Dispose of unused or waste material in
accordance with local, state, and federal regulations.

» Fire Safety: In case of a fire, use a water spray or fog from a distance.[19][20][22] Organic
peroxide fires can be explosive, so do not attempt to fight a large fire.[22]

Conclusion

Dimyristyl peroxydicarbonate is an effective and versatile initiator for the suspension
polymerization of vinyl chloride. Its relatively low decomposition temperature allows for
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excellent control over the polymerization process, enabling the production of PVC resins with
tailored properties. By adhering to the detailed protocol and safety guidelines presented in this
application note, researchers and professionals can safely and effectively utilize MYPC to
achieve consistent and high-quality results in PVC synthesis.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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